Cas no 1248907-52-9 (5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole
• CAS No: 1248907-52-9
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• MDL: MFCD18459072
• CID: 5167752
• PubChem ID: 49657873
• Update Time: 2026-03-04

5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole
• 5-(3-Azetidinyl)-3-(3-methylphenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-(3-azetidinyl)-3-(3-methylphenyl)-
• 5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole

• MDL： MFCD18459072
• Inchi： 1S/C12H13N3O/c1-8-3-2-4-9(5-8)11-14-12(16-15-11)10-6-13-7-10/h2-5,10,13H,6-7H2,1H3
• InChI Key： KCFPETCSEALGPN-UHFFFAOYSA-N
• SMILES： O1C(C2CNC2)=NC(C2C=CC=C(C)C=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 1.6
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole

Introduction to 5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole (CAS No. 1248907-52-9)

The compound 5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole (CAS No. 1248907-52-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This oxadiazole derivative, characterized by its fused azetidine and phenyl rings, has garnered attention due to its unique structural features and promising biological activities. The compound's molecular architecture suggests a high degree of versatility, making it a valuable candidate for further exploration in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward heterocyclic compounds, which are known for their diverse biological properties and scaffold flexibility. Among these, 1,2,4-oxadiazoles have emerged as particularly influential motifs due to their ability to modulate various biological targets. The introduction of an azetidinyl group at the 5-position and a 3-methylphenyl substituent at the 3-position in this compound not only enhances its structural complexity but also opens up new avenues for therapeutic intervention.

One of the most compelling aspects of 5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole is its potential as an inhibitor of key enzymatic pathways implicated in inflammation and cancer. Preclinical studies have demonstrated that oxadiazole derivatives can exhibit significant anti-inflammatory effects by targeting cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. The presence of the azetidine ring in this compound may contribute to its ability to interact with these enzymes in a manner that disrupts inflammatory signaling cascades.

Furthermore, the 3-methylphenyl moiety adds another layer of biological relevance by potentially influencing receptor binding affinities and pharmacokinetic properties. This substitution pattern is often employed in medicinal chemistry to enhance solubility and metabolic stability, which are critical factors for drug efficacy and safety. The combination of these structural elements makes 5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole a promising candidate for further investigation.

Recent advances in computational chemistry have enabled more precise predictions of biological activity for complex molecules like this one. Molecular docking studies have suggested that this compound may interact with binding pockets of enzymes such as COX-2 and LOX-5, which are overexpressed in various inflammatory conditions. These interactions could lead to the development of novel therapeutics with improved selectivity and reduced side effects compared to existing treatments.

The synthesis of 5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing intricate heterocyclic frameworks. Key synthetic strategies include cyclization reactions to form the oxadiazole core and subsequent functionalization steps to introduce the azetidine and phenyl substituents. These synthetic routes underscore the importance of robust methodologies in translating chemical concepts into viable drug candidates.

In addition to its potential therapeutic applications, this compound has shown promise as a tool compound for academic research. Its unique structure allows researchers to probe fundamental questions about enzyme-inhibitor interactions and molecular recognition processes. By studying how this molecule binds to its target proteins, scientists can gain insights into broader principles that govern drug-receptor interactions.

The development of novel pharmaceuticals is often hindered by challenges such as poor bioavailability and off-target effects. However, the structural features of 5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole offer hope for overcoming these obstacles. The presence of both polar and non-polar regions in its molecular structure suggests good solubility profiles across multiple solvents, which is advantageous for formulation development.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like 5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4-oxadiazole will play an increasingly important role in drug discovery efforts. Their ability to modulate complex biological pathways makes them invaluable assets in the quest for effective treatments for a wide range of diseases.

The future prospects for this compound are bright, with ongoing studies focusing on optimizing its pharmacological properties through structure-based drug design approaches. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven virtual screening platforms (AI/VS), researchers aim to accelerate the discovery process further.

In conclusion,5-(Azetidin-3-yl)-3-(3-methylphenyl)-1,2,4,oxadiazole (CAS No.,1248907,52,9) stands out as a significant contribution to modern medicinal chemistry due to its innovative design,biological relevance,and synthetic feasibility。With continued investigation,it holds great promise as a precursor or lead compound for developing next-generation therapeutics aimed at treating inflammation-related diseases,including cancer。The interplay between structure,function,and biogenesis underscores why such compounds remain at forefront pharmaceutical research。